Cas no 1858901-38-8 (2-(3-Methylpyridin-4-yl)cyclopropan-1-amine)

• Product Name: 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine
• CAS No: 1858901-38-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6350219
• PubChem ID: 130995539
• Update Time: 2025-06-08

2-(3-Methylpyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyridin-4-yl)cyclopropan-1-amine
• 1858901-38-8
• EN300-1866663
• 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine

• Inchi： 1S/C9H12N2/c1-6-5-11-3-2-7(6)8-4-9(8)10/h2-3,5,8-9H,4,10H2,1H3
• InChI Key： VQQBEGDOXGPKBR-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=CN=CC=1C

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine

Introduction to 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine (CAS No. 1858901-38-8)

2-(3-Methylpyridin-4-yl)cyclopropan-1-amine, with the CAS number 1858901-38-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and pyridine moieties, exhibits promising pharmacological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine.

The chemical structure of 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine is defined by a cyclopropane ring substituted with an amine group and a 3-methylpyridine moiety. The cyclopropane ring, a three-carbon cyclic structure with high ring strain, imparts unique reactivity and conformational properties to the molecule. The 3-methylpyridine moiety, on the other hand, is a common heterocyclic aromatic system known for its biological activity and synthetic versatility. The combination of these structural elements results in a compound with distinct chemical and biological characteristics.

The synthesis of 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine has been explored through various synthetic routes. One prominent method involves the reaction of 4-bromo-3-methylpyridine with a suitable cyclopropane precursor, followed by amination to introduce the amine functionality. This approach leverages transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form the carbon-carbon bond between the pyridine and cyclopropane moieties. Recent advancements in catalytic methods have further optimized this synthetic pathway, enhancing yields and reducing reaction times.

In terms of biological activity, 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine has shown potential as a modulator of various biological targets. Studies have demonstrated its ability to interact with specific receptors and enzymes, making it a valuable tool for probing biological pathways and developing novel therapeutic agents. For instance, research has indicated that this compound can modulate G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders and cardiovascular diseases.

The pharmacological profile of 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine has been further elucidated through in vitro and in vivo studies. In vitro assays have shown that it exhibits selective binding to specific receptor subtypes, suggesting its potential as a targeted therapeutic agent. Additionally, preliminary in vivo studies have evaluated its safety and efficacy in animal models, providing insights into its pharmacokinetic properties and therapeutic window.

Recent research has also explored the potential applications of 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate signaling pathways involved in neuroprotection and neuroregeneration, offering new avenues for therapeutic intervention. For example, it has been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

Beyond its direct therapeutic applications, 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine serves as an important lead compound for drug discovery efforts. Its unique structure provides a scaffold for further chemical modifications to enhance potency, selectivity, and pharmacokinetic properties. Researchers are actively exploring structural analogs and derivatives to optimize these parameters and develop more effective therapeutic agents.

In conclusion, 2-(3-Methylpyridin-4-yl)cyclopropan-1-amine (CAS No. 1858901-38-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the discovery of new therapeutic agents for various medical conditions.